3-[2-(2-benzyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-2-oxoethyl]-5,5-dimethylimidazolidine-2,4-dione

• IUPAC Name: 3-[2-(2-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-2-oxoethyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C20H23N5O3/c1-20(2)18(27)24(19(28)21-20)13-17(26)23-8-9-25-16(12-23)11-15(22-25)10-14-6-4-3-5-7-14/h3-7,11H,8-10,12-13H2,1-2H3,(H,21,28)
• InChI Key: YOXNTUSCFQHGJM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC(=O)N2CCN3C(=CC(=N3)CC4=CC=CC=C4)C2)C
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

This compound is part of a class of chemicals that are being explored for their unique chemical and physical properties. While specific studies on this exact compound are limited, research on similar compounds provides valuable insights.

Synthesis Analysis

• Al-Omran and El-Khair (2006) discussed the preparation of novel series of isoindole-diones, similar in structure, used in synthesizing pyrazolo[5,1-c][1,2,4]triazines incorporating a N-(2-oxoethyl)phthalimide moiety, highlighting the versatility of these compounds in synthesis (Al-Omran & El-Khair, 2006).

Molecular Structure Analysis

• The molecular structure of similar compounds, such as aromatic hydrazones, has been characterized using various spectroscopic methods, providing insights into the structural aspects that can be relevant for this compound as well (Kumar, Biju, & Sadasivan, 2018).

Chemical Reactions and Properties

• Gieshoff, Schollmeyer, and Waldvogel (2016) demonstrated an alternative synthetic approach to pyrazolidin-3,5-diones, indicating the reactivity and potential transformations of similar compounds (Gieshoff, Schollmeyer, & Waldvogel, 2016).
• The work by Kaur, Singh, and Singh (2013) on 1,3-dipolar cycloaddition reactions to synthesize pyrazole derivatives provides insight into the chemical reactivity of similar compounds (Kaur, Singh, & Singh, 2013).

Physical Properties Analysis

• Studies on compounds with similar structures, although not directly on this compound, can give an understanding of the physical properties such as melting points, solubility, and stability.

Chemical Properties Analysis

• Research on related compounds, like pyrazolidine derivatives, sheds light on their potential biological activities and interactions, which can be extrapolated to understand the chemical properties of the compound (Lv et al., 2012).